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Compound of Interest

Compound Name: Abeprazan hydrochloride

Cat. No.: B15569230

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abeprazan hydrochloride, also known as Fexuprazan hydrochloride or DWP14012
hydrochloride, is a potassium-competitive acid blocker (P-CAB).[1][2][3] It is an inhibitor of the
proton pump (H+, K+-ATPase) and is under investigation for the treatment of acid-related
disorders such as gastroesophageal reflux disease (GERD) and peptic ulcers.[2][4] Unlike
traditional proton pump inhibitors (PPIs), Abeprazan hydrochloride does not require acid
activation and acts by reversibly binding to the H+, K+-ATPase.[1][3]

Proper preparation of a stock solution is a critical first step for accurate and reproducible in vitro
and in vivo experiments. Dimethyl sulfoxide (DMSO) is a common solvent for Abeprazan
hydrochloride.[1] This document provides detailed protocols for the preparation, storage, and
handling of Abeprazan hydrochloride stock solutions in DMSO.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Abeprazan hydrochloride is
presented in the table below.
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Property Value Reference
CAS Number 1902954-87-3 [1][2][5]
Molecular Formula C19H18CIF3N203S [2][5]
Molecular Weight 446.87 g/mol [11[2]
Appearance White to light yellow solid [3]

Purity >98% [2]

Solubility Data

The solubility of Abeprazan hydrochloride in DMSO at 25°C is provided below. It is important
to note that the hygroscopic nature of DMSO can affect solubility, and the use of newly opened
DMSO is recommended.[3]

Solvent Solubility (at 25°C) Notes

Ultrasonic assistance may be
DMSO 25 mg/mL required for complete
dissolution.[1][3]

Experimental Protocols
Preparation of a 10 mM Abeprazan Hydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Abeprazan
hydrochloride in DMSO.

Materials and Equipment:
o Abeprazan hydrochloride powder
e Anhydrous/dry Dimethyl sulfoxide (DMSO), newly opened

« Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic water bath

Protocol:

o Equilibrate: Allow the Abeprazan hydrochloride powder to equilibrate to room temperature
before opening the vial to prevent condensation.

e Weighing: Accurately weigh the desired amount of Abeprazan hydrochloride powder using
an analytical balance. For 1 mL of a 10 mM stock solution, you will need 4.4687 mg of
Abeprazan hydrochloride (Molecular Weight = 446.87 g/mol ).

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial
containing the powder. For a 10 mM stock solution, if you weighed 4.4687 mg, you would
add 1 mL of DMSO.

¢ Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 10-15 minutes. Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: Once the solution is clear, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw
cycles.

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Handling
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Proper storage and handling are crucial to maintain the stability and activity of the Abeprazan
hydrochloride stock solution.

Storage:
e Solid Compound: Store the solid powder at -20°C in a dry, sealed container.[1]
» Stock Solution:
o For short-term storage (up to 1 month), store the DMSO stock solution at -20°C.[3]
o For long-term storage (up to 6 months), store the DMSO stock solution at -80°C.[3]
e Protect the stock solution from light by using amber vials or by wrapping the tubes in foil.

Handling:

Handle Abeprazan hydrochloride and its solutions in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.[7]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[7]

Avoid inhalation of the powder or aerosol of the solution.[7]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Stock Solution Preparation
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Mechanism of Action of Abeprazan Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15569230#preparing-abeprazan-
hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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